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Compound of Interest

Compound Name: Lucifer yellow

Cat. No.: B1675366

Introduction

Lucifer Yellow is a versatile fluorescent dye widely employed in biological research for
intracellular tracing, assessing cell-cell communication via gap junctions, and studying neuronal
morphology.[1][2][3][4] Its high fluorescence intensity and ability to be fixed within cells make it
an invaluable tool for fluorescence microscopy.[5][6] Proper preparation of a stable and
accurately concentrated stock solution is the first critical step for successful and reproducible
experimental outcomes. This document provides a detailed protocol for the preparation,
storage, and handling of Lucifer Yellow stock solutions tailored for researchers, scientists, and
drug development professionals.

Chemical Properties and Data

Lucifer Yellow is commercially available primarily as a dilithium or dipotassium salt.[7][8] While
both forms are functional, it is crucial to note the specific salt used, as this affects the molecular
weight and subsequent molarity calculations. The key properties of Lucifer Yellow are
summarized in the table below.
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Property Value Reference

6-amino-2-

[(hydrazinylcarbonyl)amino]-2,
Chemical Name 3-dihydro-1,3-dioxo-1H- [7119]

benzo[de]isoquinoline-5,8-

disulfonic acid, dilithium salt

Molecular Formula C13HoN509S:2 - 2L [7]
Molecular Weight ~457.2 g/mol (dilithium salt) [21[6]1[7]
Excitation Maximum (Aex) ~428-430 nm [11[2][6]
Emission Maximum (Aem) ~536-540 nm [1][2]16]
Appearance Yellow to orange solid [6]
Purity >80% [7]

Experimental Protocols
Materials

» Lucifer Yellow CH, dilithium or dipotassium salt (powder form)

o High-purity sterile distilled water (ddH20), Phosphate-Buffered Saline (PBS, pH 7.4), or
Dimethyl sulfoxide (DMSO)

e Microcentrifuge tubes or amber vials

o Vortex mixer

e Sonicator (optional, but recommended for higher concentrations)[1][10]
o Calibrated analytical balance

» Sterile pipette tips

0.22 um syringe filter (optional, for sterile applications)[11]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://cdn.caymanchem.com/cdn/insert/25573.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Lucifer-Yellow-carbohydrazide
https://cdn.caymanchem.com/cdn/insert/25573.pdf
https://www.selleckchem.com/products/lucifer-yellow-ch-dilithium-salt.html
https://biotium.com/product/lucifer-yellow-ch-lithium-salt/
https://cdn.caymanchem.com/cdn/insert/25573.pdf
https://www.invivochem.com/lucifer-yellow-ch.html
https://www.selleckchem.com/products/lucifer-yellow-ch-dilithium-salt.html
https://biotium.com/product/lucifer-yellow-ch-lithium-salt/
https://www.invivochem.com/lucifer-yellow-ch.html
https://www.selleckchem.com/products/lucifer-yellow-ch-dilithium-salt.html
https://biotium.com/product/lucifer-yellow-ch-lithium-salt/
https://biotium.com/product/lucifer-yellow-ch-lithium-salt/
https://cdn.caymanchem.com/cdn/insert/25573.pdf
https://www.benchchem.com/product/b1675366?utm_src=pdf-body
https://www.invivochem.com/lucifer-yellow-ch.html
https://www.targetmol.com/compound/lucifer_yellow_ch_dipotassium_salt
https://www.medchemexpress.com/lucifer-yellow-ch-dipotassium.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol for Preparing a 1 mg/mL Aqueous Stock
Solution

This is the most common concentration for a Lucifer Yellow stock solution.[1][7][12]

o Weighing: Accurately weigh 1 mg of Lucifer Yellow powder using an analytical balance. To
minimize waste and handling of small quantities, it is advisable to prepare a larger volume
(e.9.,5mgin5mL).

» Dissolving: Transfer the weighed powder into a sterile microcentrifuge tube or an amber vial.
Add 1 mL of sterile ddH20 or PBS (pH 7.4).[1][12]

¢ Mixing: Close the tube/vial securely and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. The solution should be clear and yellow-orange.[8] For higher
concentrations (e.g., 10 mg/mL), gentle heating or sonication may be required to achieve
complete dissolution.[1][8][10]

 Sterilization (Optional): For applications requiring sterility, such as cell culture, the stock
solution can be filter-sterilized using a 0.22 um syringe filter.[11]

 Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 50-
100 pL) in light-protected microcentrifuge tubes. Store the aliquots at -20°C or -80°C.[1][12]
Properly stored, the solid powder is stable for at least four years, while frozen stock solutions
should be used within 1-6 months to ensure optimal performance.[7][11] Aqueous solutions
are not recommended for storage for more than one day at room temperature.[7]

Quantitative Data Summary
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Parameter

Recommended Value

Notes

Solvent

Sterile ddH20 or PBS (pH 7.4)

DMSO can also be used for

higher concentrations.[10]

Stock Concentration

1-10 mg/mL

1 mg/mL is readily soluble in
water.[7][8] Higher
concentrations may require

sonication.[1][10]

Working Concentration

0.5 - 5% (w/v) or 50 pg/mL

Dependent on the specific
application.[1][13][14]

Storage (Solid)

-20°C, protected from light and

moisture

Stable for = 4 years.[7]

Storage (Solution)

-20°C or -80°C, in aliquots,
protected from light

Use within 1-6 months.[11]
Avoid repeated freeze-thaw

cycles.

Diagrams
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Workflow for Lucifer Yellow Stock Solution Preparation
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Troubleshooting Lucifer Yellow Solution Preparation
Issue

Powder does not fully dissolve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of Lucifer Yellow Stock Solution: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675366#how-to-prepare-lucifer-yellow-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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